Cas no 1805432-82-9 (Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate)

Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a difluoromethyl group, a fluorine substituent, and a hydroxyl group—enhance reactivity and selectivity in cross-coupling and substitution reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream modifications. This compound serves as a versatile intermediate for constructing bioactive molecules, particularly in the development of fluorinated heterocycles. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. The presence of multiple functional groups allows for tailored derivatization, supporting advanced synthetic workflows.
Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate structure
1805432-82-9 structure
Product Name:Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate
CAS No:1805432-82-9
MF:C9H8F3NO3
MW:235.15993309021
CID:4881921
Update Time:2025-11-06

Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate
    • Inchi: 1S/C9H8F3NO3/c1-2-16-9(15)6-4(7(10)11)3-5(14)13-8(6)12/h3,7H,2H2,1H3,(H,13,14)
    • InChI Key: NJHWOPXHRYTZER-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OCC)C(C(F)F)=CC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 388
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.4

Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029036212-250mg
Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate
1805432-82-9 95%
250mg
$980.00 2022-04-01
Alichem
A029036212-500mg
Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate
1805432-82-9 95%
500mg
$1,600.75 2022-04-01
Alichem
A029036212-1g
Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate
1805432-82-9 95%
1g
$2,923.95 2022-04-01

Additional information on Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate (CAS No. 1805432-82-9)

Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate (CAS No. 1805432-82-9) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a fluoro substitution and an ethyl carboxylate group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for heterocyclic chemistry, a field dominating modern medicinal chemistry. The compound's CAS No. 1805432-82-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate involves multi-step reactions, including halogenation and esterification, which are critical for achieving high purity. Its hydroxypyridine core is a key motif in designing kinase inhibitors, a hot topic in oncology research. Additionally, the difluoromethyl group's electron-withdrawing properties contribute to the compound's utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

From an industrial perspective, CAS No. 1805432-82-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such fluorinated intermediates, aligning with global trends toward carbon footprint reduction. The compound's stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges like poor solubility in drug formulation.

In agrochemical applications, Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate is studied for its potential as a precursor to herbicides and pesticides. The fluoro and hydroxyl groups enhance its binding affinity to target enzymes in pests, a strategy aligned with the industry's shift toward precision agriculture. Searches for fluorinated agrochemicals often include this compound, highlighting its cross-disciplinary importance.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing CAS No. 1805432-82-9. Recent publications emphasize its X-ray crystallography data, providing insights into its conformational flexibility—a factor critical for molecular docking simulations. These studies are frequently cited in computational chemistry discussions, where the compound serves as a model for hydrogen-bonding interactions.

As the scientific community explores AI-driven drug discovery, Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate is increasingly featured in machine learning datasets for virtual screening. Its structural complexity makes it a valuable case study for predictive modeling of fluorinated compounds. This aligns with the growing interest in cheminformatics and big data analytics in chemical research.

In summary, Ethyl 4-(difluoromethyl)-2-fluoro-6-hydroxypyridine-3-carboxylate (CAS No. 1805432-82-9) exemplifies the intersection of fluorine chemistry and life sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in modern research. With ongoing advancements in synthetic methodology and computational tools, this compound will likely remain a focal point in scientific innovation.

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